11-Keto-16alpha-hydroxyprednisolone
11-Keto-16alpha-hydroxyprednisolone
Brand Name:
Vulcanchem
CAS No.:
3754-05-0
VCID:
VC0122634
InChI:
InChI=1S/C21H26O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-14,16,18,22,25,27H,3-4,8-10H2,1-2H3/t13-,14-,16+,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(=O)C3C(C1CC(C2(C(=O)CO)O)O)CCC4=CC(=O)C=CC34C
Molecular Formula:
C21H26O6
Molecular Weight:
374.433
11-Keto-16alpha-hydroxyprednisolone
CAS No.: 3754-05-0
Cat. No.: VC0122634
Molecular Formula: C21H26O6
Molecular Weight: 374.433
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3754-05-0 |
|---|---|
| Molecular Formula | C21H26O6 |
| Molecular Weight | 374.433 |
| IUPAC Name | (8S,9S,10R,13S,14S,16R,17S)-16,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H26O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-14,16,18,22,25,27H,3-4,8-10H2,1-2H3/t13-,14-,16+,18+,19-,20-,21-/m0/s1 |
| Standard InChI Key | QUDYJOZZUZDXCV-QLONCABFSA-N |
| SMILES | CC12CC(=O)C3C(C1CC(C2(C(=O)CO)O)O)CCC4=CC(=O)C=CC34C |
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